[4-(Trifluoromethyl)phenyl]carbamyl fluoride

• CAS No.: 54041-82-6
• Molecular Formula: C8H5F4NO
• Molecular Weight: 207.12 g/mol
• IUPAC Name: N-[4-(trifluoromethyl)phenyl]carbamoyl fluoride
• InChI: InChI=1S/C8H5F4NO/c9-7(14)13-6-3-1-5(2-4-6)8(10,11)12/h1-4H,(H,13,14)
• InChI Key: YRDSTBRXHALWFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(F)(F)F)NC(=O)F

Description

[4-(Trifluoromethyl)phenyl]carbamyl fluoride is a useful research compound. Its molecular formula is C8H5F4NO and its molecular weight is 207.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-(Trifluoromethyl)phenyl carbamic fluoride was prepared in situ by the reaction of 224 parts of 1-isocyanato-4-(trifluoromethyl)benzene and 460 parts of hydrogen fluoride added over a period of about 35 minutes at about 3° C. The reaction mixture was then sealed in a polytetrafluoroethylene reaction vessel, heated to about 24° C., and maintained thereat, with agitation, for about 112 hours. Infra-red analysis of the gaseous phase, when the reaction vessel was opened to atmospheric pressure, indicated large quantities of carbonyl fluoride present. The remaining organic product was analyzed by gas chromatographic techniques, using n-pentadecane as an internal standard, indicating a yield of 114 parts of 4-(trifluoromethyl)benzenamine.